BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Significance of the
Sulfonamide Scaffold

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Methyl 3-
Compound Name:
benzenesulfonamidobenzoate

CAS No.: 107922-46-3

Cat. No.: B2376340

Get Quote

\ J

Methyl 3-benzenesulfonamidobenzoate is a synthetic organic compound that belongs to the
extensive and pharmacologically significant class of sulfonamides. The sulfonamide functional
group (-SO2NH-) is a cornerstone in medicinal chemistry, first introduced in the antibacterial
prontosil, and has since been integrated into a vast array of therapeutic agents.[1] These
compounds exhibit a remarkable diversity of biological activities, including antibacterial,
anticonvulsant, anti-inflammatory, and anticancer properties.[2][3][4] Methyl 3-
benzenesulfonamidobenzoate serves as a key intermediate and a molecular scaffold,
providing a platform for the synthesis of novel drug candidates.[3] Its structure, combining a
benzenesulfonyl group and a methyl benzoate moiety, offers distinct sites for chemical
modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.
This guide provides a comprehensive overview of its fundamental properties, synthesis,
reactivity, and potential applications for professionals in chemical and pharmaceutical research
and development.

Molecular Identity and Physicochemical Properties
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The fundamental identity and physicochemical characteristics of a compound are critical for its
application in research and synthesis, dictating solubility, reactivity, and handling requirements.
While extensive experimental data for Methyl 3-benzenesulfonamidobenzoate is not widely
published, its properties can be reliably predicted based on its structure and data from
analogous compounds.

Property Value / Description Source / Basis
CAS Number 107922-46-3 [1][5]
Molecular Formula C14H13NO4S [3]
Molecular Weight 291.32 g/mol [3]
methyl 3-
IUPAC Name (benzenesulfonamido)benzoat N/A
e
Methyl 3-
Synonyms ) [5]
(phenylsulfonamido)benzoate
Expected to be a white to off-
Appearance . ) [6]
white solid
] ] Not readily available; likely Based on similar N-aryl
Melting Point )
>100 °C sulfonamides[7]
Expected to be soluble in
DMSO, DMF, and chlorinated )
- ] ] General sulfonamide
Solubility solvents; sparingly soluble in

alcohols; poorly soluble in

water.

properties[8]

pKa (Sulfonamide N-H)

Estimated 9.0 - 10.5

The sulfonamide proton is
weakly acidic, influenced by
the electron-withdrawing

sulfonyl and ester groups.

Predicted LogP

Estimated 2.5 - 3.0

Calculated based on structural
fragments, indicating moderate

lipophilicity.
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Synthesis and Mechanistic Considerations

The most direct and widely adopted method for synthesizing N-aryl sulfonamides is the
reaction of a primary or secondary amine with a sulfonyl chloride in the presence of a base.[9]
This approach is highly efficient for producing Methyl 3-benzenesulfonamidobenzoate.

Reaction Scheme: Sulfonylation of Methyl 3-
aminobenzoate

The synthesis involves a nucleophilic attack of the amine group of Methyl 3-aminobenzoate on
the electrophilic sulfur atom of benzenesulfonyl chloride.

Reactants

Methyl 3-aminobenzoate -

Benzenesulfonyl Chloride
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Methyl 3-benzenesulfonamidobenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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